Cas no 159789-55-6 (1,4-Diazepan-6-ol dihydrobromide)

• Product Name: 1,4-Diazepan-6-ol dihydrobromide
• CAS No: 159789-55-6
• MF: C₅H₁₄Br₂N₂O
• MW: 277.985459804535
• MDL: MFCD22495388
• CID: 2191757
• Update Time: 2025-06-07

1,4-Diazepan-6-ol dihydrobromide Chemical and Physical Properties

Names and Identifiers

• [1,4]Diazepan-6-olhydrobromide
• 1,4-diazepan-6-ol dihydrobromide
• XWUFHRBYIQAHLA-UHFFFAOYSA-N
• 1,4-Diazepan-6-ol--hydrogen bromide (1/2)
• 1,4-Diazepan-6-ol dihydrobromide

• MDL： MFCD22495388
• Inchi： 1S/C5H12N2O.2BrH/c8-5-3-6-1-2-7-4-5;;/h5-8H,1-4H2;2*1H
• InChI Key： XWUFHRBYIQAHLA-UHFFFAOYSA-N
• SMILES： Br.Br.OC1CNCCNC1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 59.4
• Topological Polar Surface Area: 44.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 1,4-Diazepan-6-ol dihydrobromide

Recent Advances in the Study of 1,4-Diazepan-6-ol Dihydrobromide (CAS: 159789-55-6): A Comprehensive Research Brief

The chemical compound 1,4-Diazepan-6-ol dihydrobromide (CAS: 159789-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its diazepane core and dihydrobromide salt form, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 1,4-Diazepan-6-ol dihydrobromide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. The researchers employed a multi-step process involving the cyclization of a precursor amine, followed by bromination to yield the dihydrobromide salt. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that 1,4-Diazepan-6-ol dihydrobromide exhibits notable activity as a modulator of central nervous system (CNS) receptors. In vitro and in vivo studies have demonstrated its affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety disorders and epilepsy. Furthermore, preliminary data indicate that the compound may also interact with serotonin receptors, opening avenues for research in mood disorders and neurodegenerative diseases.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's role in cancer therapy. The researchers found that 1,4-Diazepan-6-ol dihydrobromide can inhibit the proliferation of certain cancer cell lines by disrupting mitochondrial function. This cytotoxic effect was particularly pronounced in glioblastoma cells, highlighting its potential as an adjunct therapy for aggressive brain tumors. However, further studies are needed to elucidate the exact mechanisms and optimize its selectivity.

Despite these promising results, challenges remain in the development of 1,4-Diazepan-6-ol dihydrobromide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects must be addressed through rigorous pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance its drug-like properties while retaining its pharmacological activity.

In conclusion, 1,4-Diazepan-6-ol dihydrobromide (CAS: 159789-55-6) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to refine its synthesis, expand its pharmacological profile, and explore new applications in CNS disorders and oncology. The compound's unique chemical and biological properties make it a compelling subject for future investigations in the chemical biology and pharmaceutical sciences.